Cas no 1051934-98-5 ((2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid)

• Product Name: (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid
• CAS No: 1051934-98-5
• MF: C₁₄H₁₇Cl₂NO₄
• MW: 334.195082426071
• MDL: MFCD07372033
• CID: 3041269
• PubChem ID: 71304150
• Update Time: 2025-10-29

(2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• Boc-Phe(3,5-Cl)-OH
• 3,5-Dichloro-N-Boc-L-phenylalanine
• (S)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,5-DICHLOROPHENYL)PROPANOIC ACID
• (2S)-3-(3,5-DICHLOROPHENYL)-2-[(TERT-BUTOXY)CARBONYLAMINO]PROPANOIC ACID
• Boc-3,5-Dichloro-L-Phenylalanine
• AB33566
• (S)-2-((t-Butoxycarbonyl)amino)-3-(3,5-dichlorophenyl)propanoic acid
• DS-19323
• 1051934-98-5
• Boc-L-3,5-dichlorophe
• Y10900
• SCHEMBL16128427
• (S)-2-((t-Butoxycarbonyl)amino)-3-(3,5-dichlorophenyl)propanoic acid (Boc-L-Phe(3,5-Cl2)-OH)
• (2S)-3-(3,5-dichlorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• BSB93498
• DS-019152
• CS-0158301
• MFCD07372033
• AKOS030632757
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(3,5-DICHLOROPHENYL)PROPANOIC ACID
• (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid

• MDL： MFCD07372033
• Inchi： 1S/C14H17Cl2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)6-8-4-9(15)7-10(16)5-8/h4-5,7,11H,6H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： VKAOZRGFKAVEKA-NSHDSACASA-N
• SMILES： ClC1C=C(C=C(C=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.0534634g/mol
• Monoisotopic Mass: 333.0534634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid

Research Brief on (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid (CAS: 1051934-98-5)

Recent studies on (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid (CAS: 1051934-98-5) have highlighted its significance as a key intermediate in the synthesis of biologically active compounds, particularly in the development of protease inhibitors and other therapeutic agents. This compound, characterized by its chiral center and protected amino group, has been the focus of several synthetic and pharmacological investigations due to its potential applications in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of novel HIV-1 protease inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available materials, to produce (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid with high enantiomeric purity. The study demonstrated that the tert-butoxycarbonyl (Boc) protecting group was crucial for maintaining the stereochemical integrity during subsequent reactions, ultimately leading to inhibitors with enhanced binding affinity and reduced off-target effects.

In another recent investigation, scientists evaluated the compound's role in the development of anti-inflammatory agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study highlighted the importance of the dichlorophenyl moiety in enhancing lipophilicity and membrane permeability, which contributed to the compound's improved pharmacokinetic properties.

Furthermore, advances in synthetic methodologies have been reported, with a focus on optimizing the yield and purity of (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid. A 2023 article in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, employing green chemistry principles to minimize waste and improve efficiency. This development is particularly relevant for industrial-scale production, where consistency and environmental considerations are paramount.

In conclusion, (2S)-3-(3,5-Dichlorophenyl)-2-[(tert-butoxy)carbonylamino]propanoic acid (CAS: 1051934-98-5) continues to be a valuable building block in medicinal chemistry, with recent research underscoring its versatility and potential in drug development. Ongoing studies are expected to further explore its applications in targeting other disease pathways, as well as optimizing its synthetic accessibility for broader use in the pharmaceutical industry.